Cas no 53442-04-9 (Piperidine, 1-(2-thienylsulfonyl)-)

Piperidine, 1-(2-thienylsulfonyl)- structure
53442-04-9 structure
Product Name:Piperidine, 1-(2-thienylsulfonyl)-
CAS No:53442-04-9
MF:C9H13NO2S2
MW:231.335019826889
CID:357248
PubChem ID:765823
Update Time:2025-04-19

Piperidine, 1-(2-thienylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

    • Piperidine, 1-(2-thienylsulfonyl)-
    • 1-(thiophen-2-ylsulfonyl)piperidine
    • 1-thiophen-2-ylsulfonylpiperidine
    • FUKURDMUOQFWNI-UHFFFAOYSA-N
    • AKOS000390203
    • 1-(2-thienylsulfonyl)piperidine
    • VU0034353-2
    • SCHEMBL2984938
    • AQ-390/11464678
    • MLS001124803
    • FT-0737368
    • CHEMBL2132317
    • IFLab1_004873
    • IDI1_010628
    • SMR000659377
    • DTXSID90354180
    • SR-01000225366-1
    • Z45498050
    • SR-01000225366
    • 53442-04-9
    • HMS1425N11
    • Inchi: 1S/C9H13NO2S2/c11-14(12,9-5-4-8-13-9)10-6-2-1-3-7-10/h4-5,8H,1-3,6-7H2
    • InChI Key: FUKURDMUOQFWNI-UHFFFAOYSA-N
    • SMILES: S(C1=CC=CS1)(N1CCCCC1)(=O)=O

Computed Properties

  • Exact Mass: 231.03889
  • Monoisotopic Mass: 231.03877100g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 278
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 74Ų

Experimental Properties

  • PSA: 37.38
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